Cas no 2228575-79-7 (3-(4-bromo-3-methoxyphenoxy)propan-1-amine)

• Product Name: 3-(4-bromo-3-methoxyphenoxy)propan-1-amine
• CAS No: 2228575-79-7
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6352367
• PubChem ID: 165642941
• Update Time: 2025-05-20

3-(4-bromo-3-methoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methoxyphenoxy)propan-1-amine
• 2228575-79-7
• EN300-1934860

• Inchi： 1S/C10H14BrNO2/c1-13-10-7-8(3-4-9(10)11)14-6-2-5-12/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： NMOQDQUNCUDZAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)OCCCN

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(4-bromo-3-methoxyphenoxy)propan-1-amine

Comprehensive Overview of 3-(4-bromo-3-methoxyphenoxy)propan-1-amine (CAS No. 2228575-79-7)

3-(4-bromo-3-methoxyphenoxy)propan-1-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-bromo-3-methoxyphenoxy moiety linked to a propan-1-amine chain, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number 2228575-79-7 ensures precise identification in scientific databases, catering to researchers exploring novel drug candidates or crop protection agents.

In recent years, the demand for brominated aromatic compounds like 3-(4-bromo-3-methoxyphenoxy)propan-1-amine has surged due to their role in developing targeted therapies and sustainable agrochemicals. This aligns with trending topics such as green chemistry and precision medicine, where researchers seek eco-friendly synthesis routes and compounds with minimal off-target effects. The compound's methoxy group enhances its metabolic stability, a feature frequently searched in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a synthetic perspective, CAS 2228575-79-7 exemplifies the growing interest in scaffold diversification—a strategy to optimize molecular properties. Its phenoxy-amine linkage offers versatility for modifications, addressing common search queries like "amine-functionalized aromatic compounds" or "bromophenol derivatives in drug discovery." Laboratories focusing on high-throughput screening often prioritize such building blocks to accelerate lead optimization.

The compound's applications extend to material science, where its aromatic core contributes to organic electronic materials. With rising interest in flexible electronics and OLED technologies, researchers investigate brominated precursors like 3-(4-bromo-3-methoxyphenoxy)propan-1-amine for their electron-transport properties. This interdisciplinary relevance boosts its visibility in search engines, particularly under keywords such as "aromatic amines in optoelectronics."

Quality control of 2228575-79-7 involves advanced analytical techniques, including HPLC and NMR spectroscopy, ensuring compliance with ISO standards—a critical concern for industrial buyers. Discussions around batch-to-batch consistency and regulatory compliance frequently appear in procurement-related searches, emphasizing the need for detailed technical documentation.

In summary, 3-(4-bromo-3-methoxyphenoxy)propan-1-amine bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its CAS registry number 2228575-79-7 serves as a cornerstone for reproducible research, while its structural features align with contemporary trends like biodegradable agrochemicals and molecular engineering. As innovation accelerates, this compound remains a focal point for answering search queries related to next-generation chemical intermediates.